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Compound of Interest

Compound Name: 1,4-Bis(trimethylsilyl)benzene

Cat. No.: B082404 Get Quote

For laboratory professionals engaged in cutting-edge research and development, the safe

handling of specialized chemical compounds is paramount. This guide provides essential

safety protocols, operational procedures, and disposal plans for 1,4-
Bis(trimethylsilyl)benzene, ensuring both personal safety and the integrity of your work.

Immediate Safety and Hazard Identification
1,4-Bis(trimethylsilyl)benzene is a combustible solid that can cause skin, eye, and respiratory

irritation.[1][2] Adherence to proper personal protective equipment (PPE) and handling

procedures is critical to mitigate these risks. In the event of exposure, immediate and

appropriate first aid is essential.

First Aid Measures:

Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for

breathing. If the person feels unwell, seek medical attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of soap and water. If skin irritation develops, seek medical advice.[3][4]

Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are

present and easy to remove, take them out and continue rinsing for at least 15 minutes. If

eye irritation persists, it is important to get medical attention.[3][4]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

assistance if the person feels unwell.[3][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling 1,4-
Bis(trimethylsilyl)benzene. The following equipment is mandatory:

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles are

required. In situations with a

higher risk of splashing, a face

shield should be worn in

addition to goggles.[6]

Protects against dust particles

and potential splashes that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) must be

worn. Inspect gloves for any

signs of degradation or

puncture before use.

Prevents skin contact, which

can lead to irritation.[3]

Respiratory Protection

A NIOSH-approved N95

respirator or equivalent should

be used when handling the

powder, especially if dust may

be generated.[2] Work should

be conducted in a well-

ventilated area or under a

fume hood.[5][7]

Minimizes the inhalation of

dust particles that may cause

respiratory tract irritation.

Body Protection

A standard laboratory coat is

required. For tasks with a

higher risk of contamination,

consider chemical-resistant

aprons or coveralls.[8]

Protects skin and personal

clothing from contamination.
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Operational Plan: Step-by-Step Handling and
Storage
Proper handling and storage are crucial for maintaining the stability of 1,4-
Bis(trimethylsilyl)benzene and ensuring a safe laboratory environment.

Handling Protocol:

Preparation: Before handling, ensure that all necessary PPE is correctly worn and that a

safety shower and eyewash station are readily accessible.

Ventilation: All handling of 1,4-Bis(trimethylsilyl)benzene should be performed in a well-

ventilated area, preferably within a chemical fume hood.[5][7]

Dispensing: Avoid generating dust when weighing or transferring the solid. Use appropriate

tools, such as a spatula, and handle the material gently.

Avoiding Contamination: Keep the container tightly closed when not in use to prevent

contamination and exposure to moisture.

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[4] Do not eat, drink, or smoke in the laboratory.

Storage Protocol:

Store in a cool, dark, and dry place.[3]

Keep the container tightly sealed to prevent degradation.[3][4]

Store away from incompatible materials, particularly strong oxidizing agents.[3]

Quantitative Data
The following table summarizes key physical and chemical properties of 1,4-
Bis(trimethylsilyl)benzene.
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Property Value

Molecular Formula C₁₂H₂₂Si₂

Molecular Weight 222.47 g/mol [1]

Appearance Solid

Melting Point 91-94 °C

Boiling Point 194 °C at 742 mmHg

Flash Point 175 °C (347 °F) - closed cup[2]

CAS Number 13183-70-5[9]

Disposal Plan
The disposal of 1,4-Bis(trimethylsilyl)benzene and its containers must be conducted in

accordance with all local, state, and federal regulations.

Step-by-Step Disposal Protocol:

Waste Collection: Collect excess 1,4-Bis(trimethylsilyl)benzene and any contaminated

disposable materials (e.g., gloves, weighing paper) in a designated, properly labeled, and

sealed container for chemical waste.

Container Decontamination: Rinse the empty container with a suitable solvent (e.g., acetone

or ethanol). Collect the rinsate as flammable organic waste.

Waste Segregation: Ensure that the waste is segregated from other incompatible waste

streams.

Final Disposal: The sealed waste container should be transferred to an approved waste

disposal plant.[4][10] Do not dispose of this chemical down the drain.[4][5]

Emergency Protocol: Chemical Spill Workflow
In the event of a spill, a systematic and immediate response is critical to contain the material

and prevent exposure.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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